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An In-depth Analysis for Researchers and Drug
Development Professionals
Introduction

3-Amino-2-methoxypropanoic acid is a substituted amino acid derivative with potential
applications in medicinal chemistry and drug development. Its structure, featuring both an
amine and a methoxy group on the propanoic acid backbone, presents a unique combination of
functional groups that can influence its biological activity and pharmacokinetic properties. A
thorough understanding of its molecular structure is paramount for its application, and
spectroscopic technigues such as Nuclear Magnetic Resonance (NMR), Infrared (IR)
Spectroscopy, and Mass Spectrometry (MS) are indispensable tools for its characterization.

This technical guide provides a detailed overview of the expected spectroscopic data for 3-
Amino-2-methoxypropanoic acid. While direct experimental spectra for this specific molecule
are not widely available in public databases, this document leverages established principles of
spectroscopy and data from analogous compounds to predict and interpret its spectral
features. The methodologies and interpretations presented herein are designed to serve as a
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valuable resource for researchers involved in the synthesis, identification, and utilization of this
and similar compounds.

I. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a
molecule. For 3-Amino-2-methoxypropanoic acid, both *H and 3C NMR will provide critical
information about its structure.

A. *H NMR Spectroscopy

Experimental Protocol:

A standard protocol for acquiring the *H NMR spectrum of 3-Amino-2-methoxypropanoic acid
would involve the following steps:

o Sample Preparation: Dissolve approximately 5-10 mg of the compound in a suitable
deuterated solvent (e.g., D20, DMSO-ds, or CD30OD). The choice of solvent can affect the
chemical shifts, particularly of exchangeable protons (NHz and OH). D20 is a common
choice for amino acids as it can simplify the spectrum by exchanging with the labile amine
and carboxylic acid protons.

 Instrument Setup: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for better
signal dispersion and resolution.

o Data Acquisition: Acquire the spectrum at room temperature using a standard pulse
sequence. The number of scans will depend on the sample concentration.

o Data Processing: Process the raw data by applying Fourier transformation, phase correction,
and baseline correction. The chemical shifts should be referenced to an internal standard,
such as tetramethylsilane (TMS) or the residual solvent peak.

Predicted *H NMR Spectrum and Interpretation:

The *H NMR spectrum of 3-Amino-2-methoxypropanoic acid is expected to show distinct
signals for the methoxy, methine, and methylene protons. The chemical shifts are influenced by
the electronegativity of adjacent atoms and the overall electronic environment.
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Proton
Assignment

Chemical Shift

Predicted
Multiplicity

Coupling
Constant (J,
Hz)

Rationale

-OCHs

Singlet (s)

N/A

The three
protons of the
methoxy group
are equivalent
and have no
adjacent protons
to couple with,
resulting in a
singlet. The
chemical shift is
typical for a
methoxy group
attached to an

aliphatic carbon.

-CH-

Doublet of

doublets (dd)

~4-6 and ~7-9

This proton is
coupled to the
two non-
equivalent
protons of the
adjacent
methylene group,
resulting in a
doublet of
doublets. Its
downfield shift is
due to the
deshielding
effect of the
adjacent oxygen
and carboxylic

acid group.
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-CHz2-

~4-6, ~7-9, and
~12-14

3.0-34 Multiplet (m)

The two
methylene
protons are
diastereotopic
and will couple
with the adjacent
methine proton
and with each
other (geminal
coupling),
leading to a
complex
multiplet. Their
chemical shift is
influenced by the

adjacent amino

group.

-NH2

Variable (e.g.,
7.5-8.5in
DMSO-de)

Broad singlet (br
s)

The chemical
shift of amine
protons is highly
variable and
depends on the
solvent,
concentration,
and temperature.
The signal is
often broad due
to quadrupole
broadening and
exchange. In
D20, this signal

will disappear.

-COOH

Variable (e.g., N/A
11-13 in DMSO- S)

de)

Broad singlet (br

The carboxylic
acid proton is
also highly
variable and
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solvent-
dependent. It
typically appears
as a broad
singlet at a very
downfield
chemical shift. In

D20, this signal

will also
disappear.
Spin-Spin Coupling Diagram:
OCHs (3.3-3.5 ppm, s)
| I~4-6 Hz .| CHa (3.0-3.4 ppm, m) J~12-14 Hz
T
1
CH@3840ppm,ddy | ~ ~ TTTTmmmmmTTTmOT | CHb (3.0-3.4 ppm, m)

Click to download full resolution via product page

Caption: Predicted *H NMR spin-spin coupling for 3-Amino-2-methoxypropanoic acid.

B. *C NMR Spectroscopy
Experimental Protocol:

The protocol for 13C NMR is similar to that of *H NMR, with the following key differences:

e Pulse Sequence: A proton-decoupled pulse sequence is typically used to simplify the
spectrum, resulting in singlets for each unique carbon atom.

o Acquisition Time: 13C NMR experiments generally require a longer acquisition time due to the
lower natural abundance of the 13C isotope.
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Predicted 3C NMR Spectrum and Interpretation:

The proton-decoupled 2C NMR spectrum of 3-Amino-2-methoxypropanoic acid is expected

to show four distinct signals corresponding to the four unique carbon atoms in the molecule.

Carbon Assignment

Predicted Chemical Shift
(Ppm)

Rationale

-COOH

170-175

The carbonyl carbon of the
carboxylic acid group typically
resonates in this downfield
region. The chemical shift can
be influenced by the solvent
and pH.[1]

-CH-

78 - 82

This carbon is attached to an
oxygen atom, which causes a

significant downfield shift.

-OCHs

58 - 62

The chemical shift for a
methoxy carbon is
characteristic and falls within

this range.

-CHz-

40 - 45

The chemical shift of this
methylene carbon is influenced
by the adjacent nitrogen atom

of the amino group.

Il. Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on the

absorption of infrared radiation, which causes molecular vibrations.

Experimental Protocol:

o Sample Preparation: The sample can be analyzed as a solid using an Attenuated Total

Reflectance (ATR) accessory or by preparing a KBr pellet. If the sample is a liquid, it can be

analyzed as a thin film between two salt plates.
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o Data Acquisition: The IR spectrum is typically recorded over the range of 4000-400 cm~1.

Predicted IR Spectrum and Interpretation:

The IR spectrum of 3-Amino-2-methoxypropanoic acid will show characteristic absorption
bands for the carboxylic acid, amine, and methoxy functional groups.
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Vibrational Mode

Predicted

Intensity Rationale
Wavenumber (cm~?)

O-H stretch (acid)

The O-H stretching
vibration of the
carboxylic acid
2500 - 3300 Broad, Strong appears as a very
broad band due to
strong hydrogen
bonding.[2]

N-H stretch (amine)

Primary amines
typically show two N-
H stretching bands

_ (symmetric and

3300 - 3500 Medium .

asymmetric) in this
region. These may be
broad due to

hydrogen bonding.

C-H stretch

These absorptions are
due to the C-H
stretching vibrations of

2850 - 3000 Medium _
the methoxy, methine,
and methylene

groups.

C=0 stretch (acid)

The carbonyl stretch
of a carboxylic acid is
a strong and sharp
1700 - 1725 Strong absorption band. Its
position can be
influenced by

hydrogen bonding.

N-H bend (amine)

The scissoring
vibration of the

1550 - 1650 Medium , ,
primary amine group

appears in this region.
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The spectrum will
likely show strong C-O
stretching bands from
C-O stretch 1050 - 1250 Strong )
both the carboxylic

acid and the methoxy

group.

lll. Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which aids in its structural elucidation.

Experimental Protocol:

« |onization: Electrospray ionization (ESI) is a suitable technique for a polar molecule like 3-
Amino-2-methoxypropanoic acid. The analysis can be done in either positive or negative
ion mode.

e Mass Analysis: A high-resolution mass spectrometer (e.g., TOF or Orbitrap) is recommended
to obtain an accurate mass measurement, which can be used to confirm the molecular
formula.

Predicted Mass Spectrum and Interpretation:

The molecular formula of 3-Amino-2-methoxypropanoic acid is CaHoNOs, with a
monoisotopic molecular weight of 119.0582 g/mol .

Positive lon Mode (ESI+):

e [M+H]*: The protonated molecule is expected at m/z 120.0655.

e [M+Na]*: An adduct with sodium may be observed at m/z 142.0475.
Negative lon Mode (ESI-):

e [M-H]~: The deprotonated molecule is expected at m/z 118.0510.
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Fragmentation Pattern:
The fragmentation of the protonated molecule [M+H]* can proceed through several pathways.

Proposed Fragmentation Pathway Diagram:

[M+H]*
m/z 120
Loss of H20 Loss of CH3OH Loss of HCOOH Loss of NH3
m/z 102 m/z 88 m/z 74 m/z 103
Loss of CO
m/z 74

Click to download full resolution via product page

Caption: A plausible fragmentation pathway for protonated 3-Amino-2-methoxypropanoic
acid.

Summary of Predicted MS Data:

Predicted m/z Predicted m/z _
lon - ) Identity
(Positive Mode) (Negative Mode)
) Molecular ion (less
[M]* 119.0582 _
common in ESI)
[M+H]*+ 120.0655 - Protonated molecule
[M+Na]* 142.0475 - Sodium adduct
Deprotonated
[M-H]- - 118.0510
molecule
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Conclusion

This technical guide provides a comprehensive prediction and interpretation of the NMR, IR,
and MS spectroscopic data for 3-Amino-2-methoxypropanoic acid. By leveraging
fundamental spectroscopic principles and data from analogous structures, this document
serves as a practical resource for researchers in the fields of chemistry and drug development.
The detailed protocols and interpretations are intended to guide the experimental
characterization and confirm the identity and purity of this important molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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